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Compound of Interest

Compound Name: cholesterol n-nonyl carbonate

Cat. No.: B579574 Get Quote

Cholesteryl nonanoate is a cholesterol ester that has garnered significant interest in materials

science and cosmetic formulations due to its unique liquid crystalline properties. This technical

guide provides an in-depth overview of its chemical identity, physicochemical properties,

experimental protocols, and applications for researchers, scientists, and professionals in drug

development.

Chemical Identification
The Chemical Abstracts Service (CAS) number for cholesteryl nonanoate is 1182-66-7.[1][2][3]

[4][5][6][7]

This compound is known by a variety of synonyms, reflecting its chemical structure as an ester

of cholesterol and nonanoic acid.

Table 1: Synonyms for Cholesteryl Nonanoate
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Synonym

Cholesteryl pelargonate

(3Beta)-Cholest-5-En-3-Yl Nonanoate

5-Cholesten-3β-ol nonanoate

3β-(Nonanoyloxy)cholest-5-ene

Cholest-5-en-3-ol (3β)-, 3-nonanoate

Cholesterol pelargonate

Cholesteryl nonylate

Nonanoic acid, cholesteryl ester

Sources:[1][2][5][6][8]

Physicochemical Properties
Cholesteryl nonanoate is a white, crystalline solid at room temperature.[8][9] It is insoluble in

water but soluble in organic solvents such as chloroform and tetrahydrofuran (THF).[1][9][10]

Table 2: Physicochemical Data for Cholesteryl Nonanoate
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Property Value

Molecular Formula C₃₆H₆₂O₂

Molecular Weight 526.88 g/mol

Appearance White to off-white solid/crystals

Melting Point 74 - 82 °C

Boiling Point 360 °C at 760 mmHg

Solubility Insoluble in water; Soluble in chloroform, THF

Optical Activity [α]25/D −30° (c = 2 in chloroform)

InChI Key WCLNGBQPTVENHV-MKQVXYPISA-N

SMILES

CCCCCCCCC(=O)O[C@H]1CC[C@]2(C)C3CC

[C@]4(C)C(CCC4C3CC=C2C1)--INVALID-

LINK--CCCC(C)C

Sources:[1][2][3][4][5][9][10]

Liquid Crystalline Behavior
A key characteristic of cholesteryl nonanoate is its thermotropic liquid crystalline behavior. As

the temperature changes, it transitions through different mesophases, each with distinct optical

properties. This behavior is fundamental to its application in thermochromic devices and

cosmetics.[7][8][9][11]

Table 3: Liquid Crystal Phase Transition Temperatures

Transition Temperature (°C)

Crystalline to Smectic 77.5

Smectic to Cholesteric 79

Cholesteric to Isotropic 90
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Source:[5][7]

The cholesteric (or chiral nematic) phase is of particular interest as it selectively reflects light of

specific wavelengths, resulting in iridescent colors that are temperature-dependent.[12]

Crystalline Solid Smectic Phase

 77.5°C

 

Cholesteric Phase
(Colored)

 79°C

 

Isotropic Liquid
(Clear)

 90°C

 Cooling

Click to download full resolution via product page

Caption: Temperature-dependent phase transitions of cholesteryl nonanoate.

Experimental Protocols
This section details methodologies for the synthesis of cholesteryl nonanoate and the

preparation of a thermochromic liquid crystal mixture.

A common method for synthesizing cholesteryl nonanoate involves the esterification of

cholesterol with a derivative of nonanoic acid.

Materials: Cholesterol, nonanoyl chloride (or nonanoic acid), pyridine (or another suitable

base), and an appropriate solvent.

Procedure:

Dissolve cholesterol in a suitable solvent (e.g., pyridine) in a reaction flask.

Slowly add nonanoyl chloride to the solution while stirring. The reaction is typically carried

out under controlled temperature conditions.

Allow the reaction to proceed for a specified time until completion.

Upon completion, the product is isolated, often by precipitation in a non-solvent like water

or methanol.
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The crude product is then purified, commonly through recrystallization from a solvent such

as acetone, to yield pure cholesteryl nonanoate.

Characterization: The final product's purity and identity are confirmed by measuring its

melting point and analyzing it via spectroscopic methods (e.g., NMR, IR). The liquid crystal

transition temperatures can be verified using differential scanning calorimetry (DSC) and

polarized optical microscopy.[12]

Cholesteryl nonanoate is often mixed with other cholesterol esters, such as cholesteryl oleyl

carbonate and cholesteryl chloride, to create formulations that display a wide range of colors

over specific temperature ranges.[13][14][15]

Materials: Cholesteryl nonanoate, cholesteryl oleyl carbonate, and cholesteryl benzoate (or

cholesteryl chloride).

Procedure:

Weigh the desired amounts of each cholesteryl ester and place them in a glass vial. The

ratio of the components determines the temperature range of the color play. For example,

a mixture of 0.65 g cholesteryl oleyl carbonate, 0.25 g cholesteryl pelargonate

(nonanoate), and 0.10 g cholesteryl benzoate results in a transition range of 17-23°C.[14]

Gently heat the vial using a heat gun or by placing it in an oven until all components melt

and form a homogenous isotropic liquid.[13][14]

The liquid can then be applied to a black surface for observation. As the mixture cools, it

will pass through the cholesteric phase and display a spectrum of colors corresponding to

the temperature.

For stability, the mixture can be encapsulated between polymer sheets.[13]
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Preparation

Application & Observation
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Caption: Workflow for preparing a thermochromic liquid crystal mixture.

Applications
The unique properties of cholesteryl nonanoate make it a valuable component in several fields:

Liquid Crystal Displays (LCDs): It is used as a component in liquid crystal mixtures for

display applications.[8][9][10][11]
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Cosmetics: Its ability to create opalescent and iridescent effects makes it a popular

ingredient in hair colors, makeup, and lotions.[9][10]

Thermochromic Materials: Mixtures containing cholesteryl nonanoate are used in

thermochromic films and inks that change color with temperature, finding applications in

thermometers, mood rings, and thermal mapping sensors.[8][9][14]

Pleochroic Dyes: It is utilized in the manufacturing of some pleochroic dyes, which exhibit

different colors when viewed from different angles.[10][11]

Safety and Handling
According to Safety Data Sheets (SDS), cholesteryl nonanoate is not considered a hazardous

substance under OSHA's Hazard Communication Standard.[3] However, as with all laboratory

chemicals, it should be handled with care.

Precautions: Avoid formation of dust and aerosols. Avoid contact with skin, eyes, and

clothing. Ensure adequate ventilation during handling.[3][16]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[10]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[3][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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